![molecular formula C17H18N2O3 B1241241 N'-[(4-phenoxybutanoyl)oxy]benzenecarboximidamide](/img/structure/B1241241.png)
N'-[(4-phenoxybutanoyl)oxy]benzenecarboximidamide
Overview
Description
4-phenoxybutanoic acid [[amino(phenyl)methylidene]amino] ester is an aromatic ether.
Scientific Research Applications
Photonic Applications
A study by Biju et al. (2013) focused on a new antenna molecule with benzoyltrifluoroacetone moieties for NIR emitting LnIII ions. This research has implications in advanced photonic applications, as these complexes, when doped into PMMA matrices, yielded highly luminescent and photo-stable films.
Anticonvulsant and Neuroprotective Evaluation
Hassan, Khan, and Amir (2012) conducted a study on the synthesis and evaluation of N-(substituted benzothiazol-2-yl)amides, related to the compound , for their anticonvulsant and neuroprotective effects. The study, detailed in European journal of medicinal chemistry, found one compound particularly effective, indicating potential for further research in this area.
Radical-Scavenging Abilities
Wang and Liu (2012) in The Journal of organic chemistry synthesized benzoyl and ferrocenoyl dihydropyrimidin-2(1H)-ones through a Biginelli reaction. Their study revealed the radical-scavenging abilities of these compounds, contributing to antioxidant research.
Photochemistry Studies
Research by Baas and Cerfontain (1979) in Journal of The Chemical Society explored the photochemistry of α-oxo-oxime esters, shedding light on the behavior of similar compounds under photolysis.
Oxidative DNA Damage Induction
Kolachana et al. (1993) investigated benzene and its phenolic metabolites, which are structurally related to the compound , for their role in oxidative DNA damage. Published in Cancer research, this study has implications in understanding the genotoxic effects of similar compounds.
Advanced Oxidation Chemistry
Vogna et al. (2002) in The Journal of organic chemistry explored the advanced oxidation chemistry of paracetamol, which provides insights into the degradation pathways of nitrogenous species, relevant to the compound .
Electrochemical Properties of N-Oxyl Compounds
Nutting, Rafiee, and Stahl (2018) reviewed the electrochemical properties and applications of N-oxyl compounds in Chemical reviews, which is relevant for understanding similar compounds' roles in electrochemical oxidation reactions.
Catalytic Activity Studies
Wan, Khouw, and Davis (1996) in Journal of Catalysis investigated the catalytic properties of iron- and manganese-promoted sulfated zirconia, which is related to the study of the catalytic activities of similar compounds.
properties
Molecular Formula |
C17H18N2O3 |
|---|---|
Molecular Weight |
298.34 g/mol |
IUPAC Name |
[(Z)-[amino(phenyl)methylidene]amino] 4-phenoxybutanoate |
InChI |
InChI=1S/C17H18N2O3/c18-17(14-8-3-1-4-9-14)19-22-16(20)12-7-13-21-15-10-5-2-6-11-15/h1-6,8-11H,7,12-13H2,(H2,18,19) |
InChI Key |
MKNLBAAYTVOHKM-UHFFFAOYSA-N |
Isomeric SMILES |
C1=CC=C(C=C1)/C(=N/OC(=O)CCCOC2=CC=CC=C2)/N |
SMILES |
C1=CC=C(C=C1)C(=NOC(=O)CCCOC2=CC=CC=C2)N |
Canonical SMILES |
C1=CC=C(C=C1)C(=NOC(=O)CCCOC2=CC=CC=C2)N |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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